Cas no 1795-01-3 (3-Ethylthiophene)

• Product Name: 3-Ethylthiophene
• CAS No: 1795-01-3
• Molecular Formula: C₆H₈S
• Molecular Weight: 112.1927
• MDL: MFCD00070514
• CID: 42003
• PubChem ID: 74530

3-Ethylthiophene Properties

Names and Identifiers

• 3-Ethylthiophene
• Thiophene, 3-ethyl-
• 3-ethylthionphene
• 3-Ethylthiopheneneat
• 3-Aethyl-thiophen
• 3-ethyl-thiophene
• 4-ethyl-thiophene
• THIOPHENE,3-ETHYL
• SLDBAXYJAIRQMX-UHFFFAOYSA-N
• N2F423BE79
• KSC180M2J
• SLDBAXYJAIRQMX-UHFFFAOYSA-
• FCH918502
• VT20228
• RP09622
• SY036406
• AX8086707
• ST2405053
• X4152
• E0378
• C-5

• MDL： MFCD00070514
• InChIKey： SLDBAXYJAIRQMX-UHFFFAOYSA-N
• Inchi： 1S/C6H8S/c1-2-6-3-4-7-5-6/h3-5H,2H2,1H3
• SMILES： S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 112.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 112.035
• Heavy Atom Count: 7
• Complexity: 52.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 2.31050
• PSA: 28.24000
• Refractive Index: 1.5130 to 1.5170
• Boiling Point: 141°C(lit.)
• Melting Point: -89.1°C
• Flash Point: 22.8°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.998(lit.)

3-Ethylthiophene Security Information

• Symbol:
• Safety Instruction： S16
• Risk Phrases：R10
• Hazardous Material transportation number：UN 1993
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： R10: flammable.
• HazardClass：3

3-Ethylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%